Cas no 2172223-04-8 (4-bromo-2-formyl-1H-indole-3-carboxylic acid)

• Product Name: 4-bromo-2-formyl-1H-indole-3-carboxylic acid
• CAS No: 2172223-04-8
• MF: C₁₀H₆BrNO₃
• MW: 268.063541889191
• CID: 5853990
• PubChem ID: 165749709
• Update Time: 2025-11-01

4-bromo-2-formyl-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-formyl-1H-indole-3-carboxylic acid
• EN300-1608471
• 2172223-04-8

• Inchi： 1S/C10H6BrNO3/c11-5-2-1-3-6-8(5)9(10(14)15)7(4-13)12-6/h1-4,12H,(H,14,15)
• InChI Key： HAKHVEMBSHVXIW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(C(=O)O)=C(C=O)N2

Computed Properties

• Exact Mass: 266.95311g/mol
• Monoisotopic Mass: 266.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.2Ų

Additional information on 4-bromo-2-formyl-1H-indole-3-carboxylic acid

Chemical Profile of 4-bromo-2-formyl-1H-indole-3-carboxylic acid (CAS No. 2172223-04-8)

4-bromo-2-formyl-1H-indole-3-carboxylic acid, identified by its Chemical Abstracts Service number (CAS No. 2172223-04-8), is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic acid features a bromine substituent at the 4-position, a formyl group at the 2-position, and a carboxylic acid moiety at the 3-position of the indole ring. Its unique structural attributes make it a valuable intermediate in synthetic chemistry and a promising candidate for various biological applications.

The indole core is a well-documented scaffold in medicinal chemistry, renowned for its presence in numerous bioactive natural products and pharmacologically relevant molecules. The introduction of a bromine atom at the 4-position enhances the electrophilicity of the indole ring, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. This property is particularly advantageous in constructing more complex molecular architectures, including those relevant to drug discovery.

The formyl group at the 2-position serves as an active site for condensation reactions, enabling the formation of amides, imines, or other derivatives. This reactivity is exploited in the synthesis of peptidomimetics and other bioconjugates, where precise control over molecular connectivity is crucial. Moreover, the carboxylic acid functionality at the 3-position allows for further derivatization via esterification, amidation, or salt formation, broadening its utility in medicinal chemistry applications.

Recent advancements in synthetic methodologies have highlighted the versatility of 4-bromo-2-formyl-1H-indole-3-carboxylic acid as a building block. For instance, researchers have leveraged this compound to develop novel inhibitors targeting enzyme-protein interactions involved in cancer pathways. The bromine atom serves as a handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl or vinyl groups that can modulate binding affinity and selectivity. Similarly, the formyl group has been utilized to construct Schiff bases with potential anticancer and anti-inflammatory properties.

In addition to its role in small-molecule drug discovery, 4-bromo-2-formyl-1H-indole-3-carboxylic acid has found applications in materials science and agrochemical research. Its indole backbone is integral to designing organic semiconductors and light-emitting diodes (OLEDs), where electron-rich heterocycles contribute to tunable optoelectronic properties. Furthermore, derivatives of this compound have been explored as precursors for crop protection agents due to their ability to interact with biological targets in pests and pathogens.

The synthesis of 4-bromo-2-formyl-1H-indole-3-carboxylic acid typically involves multi-step organic transformations starting from commercially available indole derivatives. Key steps often include bromination at the 4-position using brominating agents such as N-bromosuccinimide (NBS), followed by Vilsmeier-Haack formylation to introduce the aldehyde functionality at the 2-position. The final step involves carboxylation at the 3-position via oxidative cleavage or catalytic methods. These synthetic routes highlight the compound's accessibility and scalability for industrial applications.

From a biological perspective, 4-bromo-2-formyl-1H-indole-3-carboxylic acid has been investigated for its potential role as an intermediate in producing bioactive molecules targeting neurological disorders. The indole scaffold is closely associated with serotonin and melatonin pathways, making it relevant for developing therapeutics against depression, anxiety, and sleep disorders. Additionally, its structural motif resembles certain alkaloids found in medicinal plants known for their cognitive-enhancing effects.

The compound's pharmacokinetic profile has also been scrutinized through computational modeling and experimental studies. Molecular docking simulations have suggested that modifications around the indole ring can influence solubility, permeability, and metabolic stability—critical factors for drug efficacy and safety. Such insights are invaluable for optimizing lead compounds during drug development pipelines.

In conclusion,4-bromo-2-formyl-1H-indole-3-carboxylic acid (CAS No. 2172223-04-8) stands out as a versatile intermediate with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features—combining electrophilic bromination sites with reactive formyl and carboxylic functionalities—make it indispensable in synthetic chemistry workflows aimed at developing novel bioactive molecules. As research continues to uncover new therapeutic targets and innovative synthetic strategies,4-bromo-2-formyl-1H-indole-3-carboxylic acid will undoubtedly remain a cornerstone compound in academic and industrial laboratories worldwide.